1-(1-Methoxyethenyl)-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(1-methoxyethenyl)benzotriazole
• InChI: InChI=1S/C9H9N3O/c1-7(13-2)12-9-6-4-3-5-8(9)10-11-12/h3-6H,1H2,2H3
• InChI Key: GMRSTMWXHKXJHC-UHFFFAOYSA-N
• Canonical SMILES: COC(=C)N1C2=CC=CC=C2N=N1
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• CAS No.: 306993-89-5

Description

1-(1-Methoxyethenyl)benzotriazole is a heterocyclic compound with the chemical formula C₈H₉N₃O . Its structure features a five-membered ring containing three consecutive nitrogen atoms. This bicyclic compound can be visualized as fused rings derived from the aromatic compounds benzene and triazole. It appears as a white-to-light tan solid and has various applications, including serving as a corrosion inhibitor for copper.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can exist as tautomers A and B. Various structural analyses using UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant. The specific arrangement of atoms in the molecule contributes to its unique properties and reactivity.

Chemical Reactions Analysis

• Acid-Base Properties : Benzotriazole (BTA) acts as a weak acid with a pKa of 8.2 and a very weak Brønsted base with pKa < 0. It can also bind to other species, utilizing its lone pair electrons. This property allows BTA to form stable coordination compounds on copper surfaces, behaving as a corrosion inhibitor.
• Reaction with Aromatic Aldehydes : BTA reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals. These acetals are susceptible to deprotonation, providing access to acylsilanes and acylboranes.

Physical and Chemical Properties Analysis

• Basicity (pKb) : > 14

Mechanism of Action

As a corrosion inhibitor, benzotriazole forms a passive layer on copper surfaces. This complex between copper and benzotriazole prevents undesirable surface reactions, contributing to the protection of copper materials.

Safety and Hazards

• Precautionary Statements : Handle with care. Avoid inhalation, ingestion, and contact with skin and eyes. Dispose of properly. Refer to safety data sheets for detailed precautions.

Future Directions

Research on benzotriazole derivatives continues to explore their synthetic utility, reactivity, and applications. Investigating novel derivatives and their potential in various fields remains an exciting avenue for future studies.